Cas no 1000304-40-4 ((1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one)

• Product Name: (1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one
• CAS No: 1000304-40-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD11505102
• CID: 2622803
• PubChem ID: 39345671
• Update Time: 2025-10-28

(1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• (1S,2S,5R,6S,7S)-6,8,8-TRIMETHYL-3-AZATRICYCLO[5.1.1.02,5]NONAN-4-ONE
• (1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.0~2,5~]nonan-4-one
• (1S,2S,5R,6S,7S)-6,8,8-TRIMETHYL-3-AZATRICYCLO[5.1.1.0(2),?]NONAN-4-ONE
• (1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.0(2,5)]nonan-4-one
• 3-Azatricyclo[5.1.1.02,5]nonan-4-one, 6,8,8-trimethyl-, (1S,2S,5R,6S,7S)-
• 1000304-40-4
• (1S,2S,5R,6S,7S)-6,8,8-trimethyl-3-azatricyclo[5.1.1.0?,?]nonan-4-one
• DTXSID80653598
• MFCD11505102
• (1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one

• MDL： MFCD11505102
• Inchi： 1S/C11H17NO/c1-5-6-4-7(11(6,2)3)9-8(5)10(13)12-9/h5-9H,4H2,1-3H3,(H,12,13)/t5-,6-,7+,8+,9-/m0/s1
• InChI Key： DYJCUNKVHDGMKK-ABXGFROZSA-N
• SMILES： O=C1[C@@H]2[C@@H](C)[C@@H]3C[C@H]([C@@H]2N1)C3(C)C

Computed Properties

• Exact Mass: 179.131014g/mol
• Monoisotopic Mass: 179.131014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.26g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one

Chemical Compound CAS No. 1000304-40-4: (1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-Azatricyclo[5.1.1.0²⁵]Nonan-4-One

The compound with CAS No. 1000304-40-4 is a highly specialized chemical entity known as (1S,2S,5R,6S,7S)-6,8,8-trimethyl-3-azatricyclo[5.1.1.0²⁵]nonan-4-one. This molecule belongs to the class of tricyclic compounds and is characterized by its complex stereochemistry and unique structural features. The compound's name reflects its intricate bicyclic framework and the presence of a ketone group at the 4-position of the tricyclo system.

Recent advancements in synthetic organic chemistry have enabled researchers to explore the synthesis and properties of this compound in greater depth. The tricyclo[5.1.1.0²⁵]nonane framework is particularly interesting due to its potential applications in drug design and materials science. Studies have shown that the stereochemistry of this compound plays a critical role in its biological activity and physical properties.

One of the most notable aspects of (1S,2S,5R,6S,7S)-6,8,8-trimethyl substitution pattern is its influence on the compound's stability and reactivity. Researchers have reported that this specific configuration enhances the molecule's ability to form stable conformations under various conditions. This property makes it a promising candidate for use in pharmaceutical applications where stability is a critical factor.

In terms of synthesis methods, recent breakthroughs have focused on utilizing asymmetric catalysis to achieve high enantiomeric excess in the preparation of this compound. This approach not only improves yield but also ensures precise control over the stereochemistry of the product—a crucial factor for its intended applications.

From an analytical standpoint,mass spectrometry and nuclear magnetic resonance (NMR) techniques have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help validate theoretical models proposed by researchers.

Looking ahead,computational chemistry tools are increasingly being employed to predict the behavior of this compound under different conditions. By leveraging advanced algorithms and molecular modeling software,researchers can simulate interactions between this compound and various biological targets, paving the way for innovative therapeutic strategies.

In conclusion,(1S,2S,5R,6S,7S)-6,8,8-trimethyl-3-azatricyclo[5.1.1.0²⁵]nonan-4-one represents a fascinating example of modern chemical innovation with vast potential across multiple disciplines.